2-(4-chloro-2-methylphenoxy)-N-(4-chlorophenyl)-2,2-difluoroacetamide

• IUPAC Name: 2-(4-chloro-2-methylphenoxy)-N-(4-chlorophenyl)-2,2-difluoroacetamide
• InChI: InChI=1S/C15H11Cl2F2NO2/c1-9-8-11(17)4-7-13(9)22-15(18,19)14(21)20-12-5-2-10(16)3-6-12/h2-8H,1H3,(H,20,21)
• InChI Key: UVOUWSKJTIBWMB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OC(C(=O)NC2=CC=C(C=C2)Cl)(F)F
• Molecular Formula: C15H11Cl2F2NO2
• Molecular Weight: 346.2 g/mol
• CAS No.: 339010-93-4

Description

2-(4-chloro-2-methylphenoxy)-N-(4-chlorophenyl)-2,2-difluoroacetamide is a useful research compound. Its molecular formula is C15H11Cl2F2NO2 and its molecular weight is 346.15. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Analytical Methods

• Synthesis Techniques : Research on similar compounds, such as the synthesis of 4-Chloro-2-hydroxyacetophenone, involves multiple steps including acetylation, methylation, and Fries rearrangement, indicating complex synthesis methods that can be adapted for related chemicals (Teng Da-wei, 2011).
• Analytical Detection : Techniques for quantifying chlorophenoxy acid herbicides, which share structural similarities with the compound , have been developed using high-performance liquid chromatography (HPLC) with coulometric detection, demonstrating the importance of sensitive and selective analytical methods for environmental monitoring (R. Wintersteiger, B. Goger, H. Krautgartner, 1999).

Environmental Impact and Degradation

• Photocatalytic Degradation : The photocatalytic oxidation of chlorophenols by CdS, studied by Tang and Huang (1995), suggests a pathway for the environmental degradation of related chlorinated compounds, which could be relevant for understanding the environmental fate of 2-(4-chloro-2-methylphenoxy)-N-(4-chlorophenyl)-2,2-difluoroacetamide.
• Herbicide Impurities and Toxicity : Research on the impurities in agrochemical formulations, including chlorophenols and phenoxyacetic acids, points to the potential environmental and health risks associated with the use of chlorinated compounds in agriculture (S. Masunaga, T. Takasuga, J. Nakanishi, 2001).

Potential Applications and Concerns

• Insecticidal Agents : Novel phenoxyacetamide derivatives have been explored for their potential as insecticidal agents against pests like the cotton leafworm, indicating the utility of chlorophenoxy and difluoroacetamide functionalities in developing pesticides (Kaiwan O. Rashid, K. Mohamed, M. Salam, E. Abdel‐Latif, A. Fadda, M. Elmorsy, 2021).
• Environmental Monitoring : The detection of chlorophenoxy herbicides in water samples, using methods such as gas chromatography-ion trap spectrometry, highlights the importance of monitoring environmental contaminants and could be applicable for compounds with similar chemical properties (A. Pena, M. Irene, N. Silveira, 1997).